Cas no 1025737-67-0 ({2,5-Dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-ylmethyl}trimethylazanium Iodide)

• Product name: {2,5-Dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-ylmethyl}trimethylazanium Iodide
• CAS No: 1025737-67-0
• MF: C₁₇H₂₅IN₂
• MW: 384.298276662827
• CID: 3110497
• PubChem ID: 16252189

{2,5-Dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-ylmethyl}trimethylazanium Iodide Chemical and Physical Properties

Names and Identifiers

• <br>[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]-N,N,N-trimethylmethanamini um iodide
• {[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]methyl}trimethylazanium iodide
• [2,5-dimethyl-1-(4-methylphenyl)pyrrol-3-yl]methyl-trimethylazanium;iodide
• EN300-14197
• [2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]-N,N,N-trimethylmethanaminium iodide
• {[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]methyl}trimethylazaniumiodide
• Z99598938
• G33136
• 1025737-67-0
• AKOS001106711
• {2,5-Dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-ylmethyl}trimethylazanium Iodide

• Inchi： 1S/C17H25N2.HI/c1-13-7-9-17(10-8-13)18-14(2)11-16(15(18)3)12-19(4,5)6;/h7-11H,12H2,1-6H3;1H/q+1;/p-1
• InChI Key： ZYRGHBANRQVLFZ-UHFFFAOYSA-M
• SMILES： [I-].[N+](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C1C([H])=C(C([H])([H])[H])N(C2C([H])=C([H])C(C([H])([H])[H])=C([H])C=2[H])C=1C([H])([H])[H]

Computed Properties

• Exact Mass: 384.10625g/mol
• Monoisotopic Mass: 384.10625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 384.3g/mol
• Topological Polar Surface Area: 4.9